Cas no 2338-03-6 ((S)-2-Amino-4-oxobutanoic acid)

(S)-2-Amino-4-oxobutanoic acid structure
2338-03-6 structure
Product Name:(S)-2-Amino-4-oxobutanoic acid
CAS No:2338-03-6
MF:C4H7NO3
MW:117.103281259537
CID:856014
PubChem ID:439235
Update Time:2025-04-19

(S)-2-Amino-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Amino-4-oxobutanoic acid
    • L-Aspartate-4-semialdehyde
    • ASPARTIC .BETA.-SEMIALDEHYDE
    • (s)-2-amino-4-oxobutyric acid
    • aspartate semi-aldehyde
    • L-aspartate-semialdehyde
    • Aspartic beta-semialdehyde
    • NM79MG686B
    • L-Aspartate 4-semialdehyde
    • UNII-NM79MG686B
    • L-aspartate b-semialdehyde
    • C00441
    • 2-Amino-4-oxobutanoic acid, (2S)-
    • AKOS006339225
    • SCHEMBL4291341
    • L-Aspartic acid beta-semialdehyde
    • 2-Amino-4-oxo-, (S)-butanoic acid
    • CHEBI:18051
    • Q61014522
    • L-aspartic acid 4-semialdehyde
    • 3-Formylalanine
    • Aspartate beta-semialdehyde
    • 2338-03-6
    • CHEMBL404100
    • DTXSID201336656
    • Aspartate semialdehyde
    • L-Aspartic-4-semialdehyde
    • L-ASPARTIC ACID .BETA.-SEMIALDEHYDE
    • (2S)-2-amino-4-oxobutanoic acid
    • EN300-7590431
    • (S)-2-Amino-4-oxobutanoicacid
    • L-Aspartic 4-semialdehyde
    • MDL: MFCD19203867
    • Inchi: 1S/C4H7NO3/c5-3(1-2-6)4(7)8/h2-3H,1,5H2,(H,7,8)/t3-/m0/s1
    • InChI Key: HOSWPDPVFBCLSY-VKHMYHEASA-N
    • SMILES: OC([C@H](CC=O)N)=O

Computed Properties

  • Exact Mass: 117.04261
  • Monoisotopic Mass: 117.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.9
  • Topological Polar Surface Area: 80.4Ų

Experimental Properties

  • PSA: 80.39

(S)-2-Amino-4-oxobutanoic acid Pricemore >>

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